Methyl 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: methyl 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C20H16Cl2N2O5/c1-28-19(26)11-29-17-4-2-3-14-13(17)7-8-24(20(14)27)10-18(25)23-12-5-6-15(21)16(22)9-12/h2-9H,10-11H2,1H3,(H,23,25)
• InChI Key: FKRQEKODOJADII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H16Cl2N2O5
• Molecular Weight: 435.3 g/mol

Description

Methyl 2-[2-[2-(3,4-dichloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a useful research compound. Its molecular formula is C20H16Cl2N2O5 and its molecular weight is 435.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has explored the synthesis of new derivatives from heterocyclic compounds, such as quinazolinone moieties, which are essential for developing pharmaceuticals and materials science applications. For example, derivatives have been synthesized from anthranilic acid through a series of reactions leading to various compounds with potential for further exploration in medicinal chemistry (Hiba Ameen AL-ALAAF & M. Al-iraqi, 2021).

Computational Chemistry and Materials Science

The synthesis and characterization of novel compounds, followed by computational studies such as Density Functional Theory (DFT) calculations, provide insights into their electronic structure, absorption spectra, and potential applications in materials science. These approaches offer avenues for designing compounds with specific optical, electronic, or catalytic properties (S. A. Halim & M. Ibrahim, 2017).

Medicinal Chemistry and Drug Design

The structural modification of heterocyclic compounds to explore their interactions with biological targets is a common approach in drug discovery. Research involving the synthesis of derivatives, such as quinolinone or quinoxaline, and evaluating their biological activities, can inform the development of new therapeutics. These studies often involve synthesizing a range of derivatives to explore the structure-activity relationship (SAR) and optimize biological efficacy (M. N. Ahmed et al., 2016).

Chemistry of Heterocyclic Compounds

Heterocyclic chemistry is a foundational aspect of developing new pharmaceuticals, agrochemicals, and dyes. The synthesis, characterization, and application of heterocyclic compounds, including studies on their reactions with various reagents, are critical for creating compounds with desired properties and functions (M. Badr et al., 1983).